tert-Butyl 3-chloro-7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,2-c]pyridazine-5-carboxylate

• Molecular Formula: C13H18ClN3O2
• Molecular Weight: 283.75 g/mol
• IUPAC Name: tert-butyl 3-chloro-7,7-dimethyl-6H-pyrrolo[3,2-c]pyridazine-5-carboxylate
• InChI: InChI=1S/C13H18ClN3O2/c1-12(2,3)19-11(18)17-7-13(4,5)10-8(17)6-9(14)15-16-10/h6H,7H2,1-5H3
• InChI Key: GODDUWYXLSUCQA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C2=CC(=NN=C21)Cl)C(=O)OC(C)(C)C)C

Description

Tert-Butyl 3-chloro-7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,2-c]pyridazine-5-carboxylate is a useful research compound. Its molecular formula is C13H18ClN3O2 and its molecular weight is 283.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(3,6-Dichloro-pyridazin-4-yl)-(2-methyl-allyl)-carbamic acid tert-butyl ester (239 g), Bu4NCl (251.8 g), sodium formate (64.2 g), Et3N (354 mL) and Pd(OAc)2 (13 g) were dissolved in DMSO (6 L) and water (354 mL). The reaction mixture was heated to 100° C. and held at temperature for 10 minutes, after which time the reaction was complete and the mixture was allowed to cool to room temperature. The mixture was diluted with water (9 L) and extracted with EtOAc (4×3 L). The combined organic extracts were washed with brine (3 L). The emulsion was allowed to separate overnight and the interface back extracted with EtOAc (3 L). The combined organic extracts were dried with magnesium sulfate, filtered and concentrated. Chromatography on silica, eluting with a solvent gradient of 10% EtOAc in heptane to 20% EtOAc in heptane, gave the title compound (118 g) [M+H]+=284.